Cas no 2580183-95-3 (Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride)

• Product Name: Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride
• CAS No: 2580183-95-3
• MF: C₁₁H₁₈Cl₂N₂O₂
• MW: 281.178821086884
• MDL: MFCD33020130
• CID: 5658121
• PubChem ID: 155858581
• Update Time: 2025-05-21

Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27702453
• Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate;dihydrochloride
• ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride
• 2580183-95-3
• Phenylalanine, methyl-, ethyl ester, hydrochloride (1:2)
• Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride

• MDL： MFCD33020130
• Inchi： 1S/C11H16N2O2.2ClH/c1-3-15-11(14)10(12)7-9-6-4-5-8(2)13-9;;/h4-6,10H,3,7,12H2,1-2H3;2*1H
• InChI Key： LDIKMMJRYGZVNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C(CC1C=CC=C(C)N=1)N)=O

Computed Properties

• Exact Mass: 280.0745332g/mol
• Monoisotopic Mass: 280.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride

Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride: A Comprehensive Overview

Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride, with the CAS number 2580183-95-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique chemical structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its properties, synthesis, and biological activities, making it a focal point for researchers worldwide.

The chemical structure of Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride comprises a pyridine ring substituted with a methyl group at the 6-position and an amino group at the 3-position. The ethyl ester group further enhances its solubility and stability, making it suitable for various applications. The dihydrochloride form indicates the presence of two hydrochloric acid molecules associated with the compound, which is crucial for its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize its production. These methods not only improve yield but also ensure the purity required for biological testing. The synthesis process involves multiple steps, each carefully controlled to maintain the integrity of the compound's structure.

The biological activity of Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride has been extensively studied. In vitro assays have demonstrated its potential as a modulator of key enzymes and receptors involved in cellular signaling pathways. For instance, studies have shown that it exhibits inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

Recent research has also highlighted the importance of stereochemistry in determining the compound's bioactivity. By synthesizing enantiomeric forms, scientists have observed significant differences in their pharmacological profiles. This finding underscores the need for chiral synthesis techniques to produce enantiomerically pure compounds for therapeutic use.

In terms of applications, Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride has shown promise in drug delivery systems. Its ability to form stable complexes with other molecules makes it a valuable component in nanotechnology-based drug delivery platforms. Furthermore, its compatibility with biodegradable polymers has opened avenues for sustained-release formulations.

The environmental impact of this compound is another area of growing interest. Studies are being conducted to assess its biodegradability and toxicity profiles under various conditions. Understanding these aspects is crucial for ensuring its safe use in pharmaceutical and industrial applications.

In conclusion, Ethyl 2-amino-3-(6-methylpyridin-2-yl)propanoate dihydrochloride (CAS No: 2580183-95-) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future innovations within organic chemistry and pharmacology.